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Compound of Interest

Compound Name: Gentisin

Cat. No.: B1671442 Get Quote

Note: This guide pertains to the disposal of Gentamicin. No relevant safety and disposal

information was found for "Gentisin."

Gentamicin is an antibiotic widely used in research and pharmaceutical applications. Proper

handling and disposal are crucial to ensure personnel safety and prevent environmental

contamination. This document provides detailed procedures for the safe disposal of

Gentamicin, in solid form and in solutions, tailored for researchers, scientists, and drug

development professionals.

Key Safety and Hazard Information
Gentamicin is classified with specific health hazards. It is essential to be aware of these before

handling the compound.
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Property Information Citations

Chemical Name Gentamicin [1]

CAS Number 1403-66-3 [2]

Primary Hazards

- Reproductive toxicity

(Category 1A) - Specific target

organ toxicity (Kidney, inner

ear) through repeated oral

exposure (Category 1) - May

cause an allergic skin reaction.

- May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

[3][4]

Hazard Statements

- H360D: May damage the

unborn child. - H372: Causes

damage to organs (Kidney,

inner ear) through prolonged

or repeated exposure if

swallowed. - H317: May cause

an allergic skin reaction. -

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

[2][3][4]

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.
[5]

Personal Protective Equipment (PPE)
When handling Gentamicin, appropriate personal protective equipment must be worn to

minimize exposure risk.
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PPE Specification Citations

Gloves Protective gloves [2][3]

Clothing Protective clothing [2][3]

Eye Protection
Safety glasses with side

shields or goggles
[3][6]

Face Protection Face protection as needed [2][3]

Respiratory Protection

If ventilation is insufficient, use

with local exhaust ventilation.

Do not breathe mist or vapors.

[3][7][8]

Step-by-Step Disposal Protocol for Gentamicin
Waste
This protocol outlines the necessary steps for the safe disposal of Gentamicin, including stock

solutions, used media, and contaminated labware.

Objective: To safely collect and dispose of Gentamicin waste in accordance with institutional

and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE)

Approved hazardous waste container, clearly labeled

Inert absorbent material (for spills)

Sealed plastic bags

Procedure:
Waste Segregation and Collection:
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Solid Gentamicin and Concentrated Stocks: Unused or expired solid Gentamicin and

concentrated stock solutions are considered hazardous chemical waste.[9] These should

be collected in an approved, clearly labeled container for chemical waste.[7][9]

Dilute Solutions and Used Media: Cell culture media containing Gentamicin should also be

treated as chemical waste.[9] Do not empty these solutions down the drain.[7] Collect

them in a designated hazardous waste container.

Contaminated Labware: All items such as pipette tips, flasks, and gloves that have come

into contact with Gentamicin should be considered contaminated. Place these items in a

sealed plastic bag and dispose of them as hazardous waste along with the chemical waste

containers.[7]

Spill Management:

Containment: In the event of a spill, prevent further leakage or spreading.[3][6] For large

spills, create a dike or use other containment methods.[3][6]

Absorption: Soak up the spill with an inert absorbent material.[3][6]

Collection: Carefully collect the absorbent material and place it in a suitable, labeled

container for disposal.[7]

Ventilation: Ensure the affected area is well-ventilated.[7]

Reporting: Advise local authorities if significant spillages cannot be contained.[3][6]

Container Management and Final Disposal:

Labeling: Ensure all waste containers are properly labeled with the contents ("Gentamicin

Waste") and the appropriate hazard symbols.[6]

Storage: Store waste containers in a secure, locked location.[2][3][5]

Disposal: Dispose of the contents and the container through an approved waste disposal

plant.[2][3][5] Adhere strictly to all local, regional, and national regulations for hazardous

waste disposal.[7][10]
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Gentamicin Disposal Workflow
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Gentamicin waste.

First Aid Measures
In case of exposure to Gentamicin, follow these first aid procedures:
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Exposure Route First Aid Procedure Citations

Inhalation

Remove to fresh air. Seek

medical attention if symptoms

persist.

[2]

Skin Contact

Immediately flush skin with

soap and plenty of water.

Remove contaminated clothing

and shoes. Get medical

attention.

[2]

Eye Contact

Flush eyes with water as a

precaution. Get medical

attention if irritation develops

and persists.

[2]

Ingestion

DO NOT induce vomiting.

Rinse mouth thoroughly with

water and get medical

attention.

[2]

If exposed or concerned, it is crucial to get medical advice or attention.[2][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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